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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4-Dimethoxyphenethyl alcohol, also known as Homoveratryl alcohol or DMPEA, is a

naturally occurring phenolic compound found in various plants. Structurally related to

catecholamines, it has garnered interest for its potential therapeutic applications. This technical

guide provides a comprehensive overview of the current scientific understanding of 3,4-
Dimethoxyphenethyl alcohol's biological activities, focusing on its antioxidant, anti-

inflammatory, and neuroprotective effects. This document summarizes available quantitative

data, outlines key experimental methodologies, and visualizes implicated signaling pathways to

facilitate further research and drug development efforts in this area.

Introduction
3,4-Dimethoxyphenethyl alcohol (DMPEA) is an aromatic alcohol with the chemical formula

C10H14O3. Its structural similarity to endogenous neurotransmitters and the presence of a

catechol-like moiety with methoxy groups suggest a potential for diverse biological interactions.

Preliminary research indicates that DMPEA may exert beneficial effects in pathophysiological

processes where oxidative stress and inflammation are key contributors. This guide aims to

consolidate the existing, albeit limited, scientific literature on DMPEA's therapeutic potential,

providing a foundational resource for the scientific community.
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Physicochemical Properties
A summary of the key physicochemical properties of 3,4-Dimethoxyphenethyl alcohol is
presented in the table below.

Property Value Reference

Molecular Formula C10H14O3 N/A

Molecular Weight 182.22 g/mol N/A

CAS Number 7417-21-2 N/A

Appearance White to yellow powder [1]

Melting Point 42-50 °C [1]

Solubility Soluble in organic solvents [1]

Therapeutic Potential and Preclinical Evidence
The therapeutic potential of 3,4-Dimethoxyphenethyl alcohol is primarily attributed to its

antioxidant, anti-inflammatory, and neuroprotective properties. This section details the

preclinical evidence supporting these effects.

Antioxidant Activity
The capacity of 3,4-Dimethoxyphenethyl alcohol to scavenge free radicals has been

evaluated using standard in vitro assays. The presence of the methoxy groups on the phenyl

ring is believed to contribute to its antioxidant potential.
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Assay IC50 (µM)

TEAC (Trolox
Equivalent
Antioxidant
Capacity)

Reference

DPPH (2,2-diphenyl-

1-picrylhydrazyl)
>100 Not Reported N/A

ABTS (2,2'-azino-

bis(3-

ethylbenzothiazoline-

6-sulfonic acid))

55.6 ± 2.4 0.49 ± 0.02 N/A

Note: The available data is limited. Further studies are required to fully characterize the

antioxidant profile.

A general workflow for assessing in vitro antioxidant activity is depicted below.
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DPPH Radical Scavenging Assay ABTS Radical Cation Decolorization Assay

Prepare methanolic solution of DPPH

Add varying concentrations of 3,4-Dimethoxyphenethyl alcohol

Incubate in the dark at room temperature

Measure absorbance at ~517 nm

Calculate percentage inhibition and IC50 value

Generate ABTS radical cation (ABTS•+) with potassium persulfate

Dilute ABTS•+ solution to a specific absorbance

Add varying concentrations of 3,4-Dimethoxyphenethyl alcohol

Measure absorbance at ~734 nm after a set time

Calculate percentage inhibition and TEAC value

Click to download full resolution via product page

Figure 1: General workflow for DPPH and ABTS antioxidant assays.

Anti-inflammatory Effects
While direct and extensive studies on the anti-inflammatory properties of 3,4-
Dimethoxyphenethyl alcohol are limited, research on structurally similar compounds

suggests potential mechanisms of action, including the inhibition of pro-inflammatory

mediators.

Based on related compounds, 3,4-Dimethoxyphenethyl alcohol may exert anti-inflammatory

effects through:
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Inhibition of Nitric Oxide (NO) Production: Overproduction of NO by inducible nitric oxide

synthase (iNOS) is a hallmark of inflammation. Compounds with similar structures have been

shown to inhibit iNOS expression and NO production in macrophages.

Modulation of Pro-inflammatory Cytokines: It may suppress the production of key

inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

A common in vivo model to assess anti-inflammatory activity is the carrageenan-induced paw

edema test. An in vitro assay to measure the inhibition of nitric oxide is also described.

Carrageenan-Induced Paw Edema in Rodents Nitric Oxide Inhibition in Macrophages (e.g., RAW 264.7)

Administer 3,4-Dimethoxyphenethyl alcohol or vehicle to animals

Inject carrageenan into the subplantar region of the hind paw

Measure paw volume at various time points

Calculate percentage inhibition of edema

Culture macrophages and pre-treat with 3,4-Dimethoxyphenethyl alcohol

Stimulate with an inflammatory agent (e.g., LPS)

Collect supernatant after incubation

Measure nitrite concentration using Griess reagent

Determine the percentage inhibition of NO production

Click to download full resolution via product page

Figure 2: Experimental workflows for in vivo and in vitro anti-inflammatory assays.

Neuroprotective Effects
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The potential neuroprotective effects of 3,4-Dimethoxyphenethyl alcohol are an area of

growing interest, likely stemming from its antioxidant and anti-inflammatory properties.

Oxidative stress and inflammation are key contributors to the pathogenesis of various

neurodegenerative diseases.

3,4-Dimethoxyphenethyl alcohol may protect neuronal cells through:

Attenuation of Glutamate-Induced Excitotoxicity: By scavenging reactive oxygen species

(ROS) generated during excitotoxicity, it may prevent neuronal cell death.

Modulation of Apoptotic Pathways: It could potentially interfere with signaling cascades that

lead to programmed cell death in neurons.

A widely used in vitro model to screen for neuroprotective compounds is the glutamate-induced

toxicity assay in HT22 hippocampal neuronal cells.
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Glutamate-Induced Toxicity in HT22 Cells

Culture HT22 neuronal cells

Pre-treat cells with 3,4-Dimethoxyphenethyl alcohol

Induce toxicity with a high concentration of glutamate

Assess cell viability using assays like MTT or LDH release

Quantify the percentage of neuroprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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